Cas no 219929-89-2 (4-(4-Methylphenyl)sulfanyl-3-nitrobenzenecarboxylic acid)

• Product Name: 4-(4-Methylphenyl)sulfanyl-3-nitrobenzenecarboxylic acid
• CAS No: 219929-89-2
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 243768
• PubChem ID: 706203
• Update Time: 2025-04-19

4-(4-Methylphenyl)sulfanyl-3-nitrobenzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4-methylphenyl)thio]-3-nitro-
• 4-(4-methylphenyl)sulfanyl-3-nitrobenzoic acid
• 4-[(4-methylphenyl)thio]-3-nitrobenzoic acid
• HMS545L16
• FT-0644018
• 219929-89-2
• 4-[(4-methylphenyl)sulfanyl]-3-nitrobenzoic acid
• Maybridge1_001490
• 3-Nitro-4-(p-tolylthio)benzoic acid
• Z55985159
• DTXSID70351657
• 11N-656S
• Oprea1_664523
• AKOS001042134
• SCHEMBL18779432
• W-206700
• 4-[(4-methylphenyl)sulfanyl]-3-nitrobenzenecarboxylic acid
• EN300-05229
• 3-Nitro-4-(p-tolylthio)benzoicacid
• MFCD00828783
• 4-(4-Methylphenyl)sulfanyl-3-nitrobenzenecarboxylic acid

• Inchi： 1S/C14H11NO4S/c1-9-2-5-11(6-3-9)20-13-7-4-10(14(16)17)8-12(13)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： XXUBZSQLPIRCFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.04100
• Monoisotopic Mass: 289.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 464.8°Cat760mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.678
• PSA: 108.42000
• LogP: 4.27580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives